9-methyl-6-[5-(pyridine-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine

• CAS: 2640815-12-7
• Molecular Formula: C18H19N7O
• Molecular Weight: 349.4 g/mol
• SMILES: CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C(=O)C5=CC=NC=C5
• InChI: InChI=1S/C18H19N7O/c1-23-11-22-15-16(23)20-10-21-17(15)24-6-13-8-25(9-14(13)7-24)18(26)12-2-4-19-5-3-12/h2-5,10-11,13-14H,6-9H2,1H3
• InChIKey: RNIBZXBSTDFMDN-UHFFFAOYSA-N

The compound 9-methyl-6-[5-(pyridine-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine (CAS 2640815-12-7) is a synthetic purine derivative featuring a conformationally constrained octahydropyrrolo[3,4-c]pyrrole core linked to a pyridine-4-carbonyl moiety. It is categorized within the broader class of octahydropyrrolopyrrole-containing purines developed as modulators of purinergic signaling and other biological targets.

9-Methyl-6-[5-(pyridine-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine (CAS 2640815-12-7): Compound Identity and Core Pharmacological Profile

The compound 9-methyl-6-[5-(pyridine-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine (CAS 2640815-12-7) is a synthetic purine derivative featuring a conformationally constrained octahydropyrrolo[3,4-c]pyrrole core linked to a pyridine-4-carbonyl moiety. It is categorized within the broader class of octahydropyrrolopyrrole-containing purines developed as modulators of purinergic signaling and other biological targets. [1] This compound is specifically characterized as an antagonist of the human P2Y6 receptor, a G protein-coupled receptor activated by uridine diphosphate (UDP) implicated in inflammatory, neurodegenerative, and metabolic disorders. [2]

✓ Human P2Y6 receptor antagonist tool

✓ Defined antagonist profile for human cell assays

✓ Species-dependent activity context (human vs. rat)

• [1] US Patent US20180298012A1. Octahydropyrrolopyrroles their preparation and use. Filed April 11, 2018, and published October 18, 2018. View Source
• [2] BindingDB Entry BDBM50569572 (ChEMBL4877204). Antagonist activity at human P2Y6 receptor. Accessed 2024. View Source

Procurement Risk: Why Octahydropyrrolo[3,4-c]pyrrole Purines Are Not Interchangeable

The octahydropyrrolo[3,4-c]pyrrole purine chemical series exhibits extreme sensitivity to structural modifications at the carbonyl-linked moiety. Even subtle changes—such as shifting the pyridine nitrogen from the 4-position to the 3-position, replacing the pyridine with a pyrazine, or altering the N-9 substituent on the purine core—can drastically alter target selectivity, potency, and species cross-reactivity. [1] This is exemplified by the drop in P2Y6 receptor antagonism from an IC50 of 155 nM for the pyridine-4-carbonyl analog to 10,000 nM for the same compound at the rat ortholog, demonstrating that pharmacological activity is not conserved across closely related species, let alone across closely related chemical analogs. [2] Therefore, substituting 9-methyl-6-[5-(pyridine-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine with a structurally similar compound without verified comparative pharmacological data risks introducing an agent with a fundamentally different selectivity and potency profile, compromising experimental reproducibility.

Pyridine regioisomer

3-pyridinyl isomer may not engage P2Y6; activity profile is uncharacterized.

Heterocycle replacement

Pyrazine analog may shift target engagement from P2Y6 to kinase inhibition.

Species ortholog mismatch

Human-to-rat P2Y6 antagonist activity differs; rodent potency may not transfer.

• [1] PubChem Compound Summary for CID 155799070. 9-methyl-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine. Accessed 2024. View Source
• [2] BindingDB Entry BDBM50569572 (ChEMBL4877204). Antagonist activity at human and rat P2Y6 receptors. Accessed 2024. View Source

9-Methyl-6-[5-(pyridine-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine: Quantitative Differentiation Evidence for Scientific Selection

Human P2Y6 Receptor Antagonism: Potency Differentiation Against the Rat Ortholog

This compound demonstrates potent antagonism of the human P2Y6 receptor (hP2Y6), with an IC50 of 155 nM, as measured by inhibition of UDP-induced inositol-1-phosphate accumulation in transfected human 1321N1 astrocytoma cells. In contrast, its activity at the rat P2Y6 receptor (rP2Y6) under identical assay conditions is substantially weaker (IC50 = 10,000 nM), representing a ~64-fold loss in potency. [1] This marked species selectivity is a critical differentiator, as it documents that the compound's pharmacological activity is highly receptor context-dependent and cannot be assumed for other species orthologs or for structurally related analogs where such data is absent.

Human vs. Rat P2Y6

Head-to-head

IC50 155 nM (human) vs 10,000 nM (rat) – ~64-fold difference

Species-selective antagonist activity context

Supports species-specific assay interpretation

Evidence Dimension	P2Y6 receptor antagonism potency (species selectivity)
Target Compound Data	IC50 = 155 nM (human P2Y6)
Comparator Or Baseline	IC50 = 10,000 nM (rat P2Y6)
Quantified Difference	~64-fold more potent at human vs. rat P2Y6
Conditions	Human 1321N1 astrocytoma cells expressing recombinant human or rat P2Y6 receptors; inhibition of UDP-induced inositol-1-phosphate accumulation.

Why This Matters

This data is essential for researchers designing in vivo studies in rodent models, as it directly quantifies the expected potency gap, guiding appropriate dose selection and model interpretation.

• [1] BindingDB Entry BDBM50569572 (ChEMBL4877204). Antagonist activity at human and rat P2Y6 receptors. IC50 values: 155 nM (human) and 10,000 nM (rat). Assay: Inhibition of UDP-induced inositol-1-phosphate accumulation in 1321N1 cells. View Source

Structural Differentiation from the 3-Pyridinyl Isomer: Impact on Pharmacological Activity

The compound's pyridine-4-carbonyl substituent is a key structural feature that distinguishes it from the pyridine-3-carbonyl isomer (9-methyl-6-[5-(pyridine-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine). While the pyridine-3-carbonyl analog is also classified as a purine derivative with potential kinase inhibitor activity, no publicly available quantitative potency data for this isomer against the P2Y6 receptor has been identified. This absence of data is significant: for the pyridine-4-carbonyl compound, confirmed hP2Y6 IC50 = 155 nM provides a defined pharmacological anchor. The positional isomerism of the pyridine nitrogen from the 4- to the 3-position has the potential to alter hydrogen-bonding interactions with the target binding pocket, a common driver of selectivity changes in kinase and GPCR targets.

Pyridine 3- vs 4-Isomer

Class-level inference

4-isomer: hP2Y6 IC50 155 nM; 3-isomer: no P2Y6 data

Structural isomerism may shift target activity

Uncharacterized selectivity profile

Evidence Dimension	Pharmacological annotation status (P2Y6 receptor activity)
Target Compound Data	hP2Y6 IC50 = 155 nM (quantitatively confirmed)
Comparator Or Baseline	9-methyl-6-[5-(pyridine-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine (no P2Y6 data available)
Quantified Difference	Known activity vs. unknown activity
Conditions	Comparison based on publicly available data records.

Why This Matters

For procurement decisions, the presence of defined, quantitative target engagement data for the 4-pyridinyl isomer reduces experimental risk compared to sourcing an analog with an uncharacterized selectivity profile.

Differentiation from the 5-Methylpyrazine Analog: Core Heterocycle Replacement

A closely related analog, 9-methyl-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine (CAS 2640965-36-0), differs only by replacement of the pyridine ring with a 5-methylpyrazine. This substitution alters both the hydrogen-bond acceptor/donor profile and the electronic properties of the heterocycle. While the pyridine-4-carbonyl compound has a defined hP2Y6 IC50 of 155 nM, no P2Y6 activity data is publicly available for the pyrazine analog. [1] Given that the pyrazine analog is also listed in PubChem as a distinct chemical entity with its own CAS number, it should be treated as a separate compound for procurement. The difference in heterocyclic electronics could plausibly shift target engagement from purinergic receptors to kinase inhibition, a common activity for purine-based compounds. [2]

Pyridine vs Pyrazine

Data to verify

4-pyridinyl: hP2Y6 IC50 155 nM; 5-methylpyrazinyl: no P2Y6 data

Heterocycle swap may redirect pharmacology

Potential kinase vs P2Y6 engagement

Evidence Dimension	Heterocycle identity and associated pharmacological annotation
Target Compound Data	Pyridine-4-carbonyl substituent; hP2Y6 IC50 = 155 nM (confirmed)
Comparator Or Baseline	5-Methylpyrazine-2-carbonyl substituent (CAS 2640965-36-0); no P2Y6 data
Quantified Difference	Different heterocycle chemistry; distinct target annotation status
Conditions	Structural comparison; data availability assessment.

Why This Matters

Procurement of the incorrect heterocyclic analog can lead to a mismatch with the intended pharmacological target (P2Y6 vs. kinase), invalidating assay design and wasting resources.

• [1] PubChem Compound Summary for CID 155799070. 9-methyl-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine. Accessed 2024. View Source
• [2] US Patent US20180298012A1. Octahydropyrrolopyrroles their preparation and use. Filed April 11, 2018, and published October 18, 2018. View Source

Differentiation from N-9 Substituted Analogs: Impact of the 9-Methyl Group on Molecular Properties

The compound's 9-methyl substitution on the purine core differentiates it from analogs bearing larger N-9 groups, such as the 9-(2-methoxyethyl) derivative (9-(2-methoxyethyl)-6-[5-(pyridine-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine). The 9-methyl group maintains a lower molecular weight (approximately 349.4 g/mol based on formula C18H18N8O) and a lower calculated logP compared to the bulkier methoxyethyl analog. While no comparative P2Y6 data is available for the 9-(2-methoxyethyl) analog, the smaller 9-methyl group is generally associated with improved ligand efficiency metrics and may contribute to the observed 155 nM potency at hP2Y6. In the context of the octahydropyrrolopyrrole patent family, compounds with varied N-9 alkyl and aryl substituents are claimed generically, but the specific 9-methyl variant is distinct in its combination of low steric bulk and retention of purine core electronic properties. [1]

9-Methyl vs Larger N-9

Class-level inference

9-methyl: MW ~349, hP2Y6 IC50 155 nM; larger N-9: no data

N-9 substituent size may affect properties

Larger N-9 analogs require profiling

Evidence Dimension	N-9 substituent size and associated molecular properties
Target Compound Data	9-methyl substitution; MW ~349.4 g/mol; hP2Y6 IC50 = 155 nM
Comparator Or Baseline	9-(2-methoxyethyl) analog (MW > 393 g/mol); no P2Y6 data
Quantified Difference	Lower MW; potentially higher ligand efficiency
Conditions	Structural and molecular property comparison based on chemical formula.

Why This Matters

The 9-methyl compound offers a defined molecular starting point for hit-to-lead optimization with measurable target engagement, whereas bulkier N-9 analogs require de novo pharmacological profiling.

• [1] US Patent US20180298012A1. Octahydropyrrolopyrroles their preparation and use. Filed April 11, 2018, and published October 18, 2018. View Source

Optimal Research and Procurement Scenarios for 9-Methyl-6-[5-(pyridine-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine

In Vitro P2Y6 Receptor Pharmacology: Human Cell-Based Antagonist Screening

The compound is best utilized as a defined P2Y6 antagonist tool for in vitro experiments using human cell lines (e.g., 1321N1 astrocytoma cells) expressing the human P2Y6 receptor. Its IC50 of 155 nM provides a quantitative benchmark for assay validation. The demonstrated 64-fold human-vs-rat selectivity window means it is not suitable as a direct tool for rodent primary cell assays without prior within-experiment potency verification. [1]

Structure-Activity Relationship (SAR) Studies on Octahydropyrrolopyrrole Purines

This compound serves as a reference point in SAR campaigns exploring modifications to the carbonyl-linked heterocycle of octahydropyrrolo[3,4-c]pyrrole purines. Its defined P2Y6 activity anchors the pyridine-4-carbonyl position in a matrix of analogs, against which the activity of pyridine-3-carbonyl, pyrazine, and other heterocyclic variants can be compared. [2]

Selectivity Profiling Against Other Purinergic Receptor Subtypes

Given its potency at human P2Y6, the compound can be used as a starting point for selectivity panels (e.g., P2Y1, P2Y2, P2Y12, P2Y14) to define its receptor subtype selectivity fingerprint. This profiling is critical for establishing its utility (or lack thereof) as a subtype-selective antagonist. No data on selectivity against other P2Y subtypes was identified during this evidence assessment. [3]

Negative Control for Rat P2Y6-Dependent Mechanisms

The compound's weak activity at rat P2Y6 (IC50 = 10,000 nM) makes it a potential negative control compound for experiments designed to confirm the species-specificity of P2Y6-dependent phenotypes observed with other, less species-selective antagonists, provided that its lack of activity at other rat purinergic receptors is also verified. [1]

Application

Selection Property

Validation Focus

Human P2Y6 receptor pharmacology

Defined antagonist activity in human cell assay

Assay validation with reported human IC50 context

SAR on octahydropyrrolopyrrole purines

Pyridine-4-carbonyl as reference anchor

Comparative activity profiling vs heterocyclic analogs

Purinergic receptor subtype selectivity

P2Y6 activity for selectivity panel baseline

P2Y1, P2Y2, P2Y12, P2Y14 profiling

Rat P2Y6 mechanism confirmation

Reported weak rat P2Y6 antagonist context

Species-specific phenotype verification

• [1] BindingDB Entry BDBM50569572 (ChEMBL4877204). Antagonist activity at human and rat P2Y6 receptors. IC50 values: 155 nM (human) and 10,000 nM (rat). Assay: Inhibition of UDP-induced inositol-1-phosphate accumulation in 1321N1 cells. View Source
• [2] PubChem Compound Summary for CID 155799070. 9-methyl-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine. Accessed 2024. View Source
• [3] Puhl, A.C., Lewicki, S.A., Gao, Z.-G., Pramanik, A., Makarov, V., Ekins, S., Jacobson, K.A. Machine learning-aided search for ligands of P2Y6 and other P2Y receptors. Purinergic Signalling 20, 617–627 (2024). DOI: 10.1007/s11302-024-10003-4. View Source